Cas no 1190312-80-1 (6-Fluoro-5-aza-2-oxindole)

6-Fluoro-5-aza-2-oxindole structure
6-Fluoro-5-aza-2-oxindole structure
Product Name:6-Fluoro-5-aza-2-oxindole
CAS No:1190312-80-1
MF:C7H5FN2O
MW:152.125804662704
CID:4562108
Update Time:2025-07-21

6-Fluoro-5-aza-2-oxindole Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-5-aza-2-oxindole
    • 6-Fluoro-5-aza-3-oxindole
    • 2H-Pyrrolo[3,2-c]pyridin-2-one, 6-fluoro-1,3-dihydro-
    • 6-Fluoro-1,3-dihydro-2H-pyrrolo[3,2-c]pyridin-2-one
    • Inchi: 1S/C7H5FN2O/c8-6-2-5-4(3-9-6)1-7(11)10-5/h2-3H,1H2,(H,10,11)
    • InChI Key: QSZQIRZFEKMKSW-UHFFFAOYSA-N
    • SMILES: C1=NC(F)=CC2NC(=O)CC1=2

6-Fluoro-5-aza-2-oxindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00973398-1g
6-Fluoro-1H-pyrrolo[3,2-c]pyridin-2(3H)-one
1190312-80-1 98%
1g
¥6402.0 2023-04-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1541454-1g
6-Fluoro-1,3-dihydro-2H-pyrrolo[3,2-c]pyridin-2-one
1190312-80-1 98%
1g
¥8574.00 2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB96259-100.0mg
6-fluoro-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one
1190312-80-1 95%
100.0mg
¥1603.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB96259-250.0mg
6-fluoro-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one
1190312-80-1 95%
250.0mg
¥2559.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB96259-500.0mg
6-fluoro-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one
1190312-80-1 95%
500.0mg
¥4266.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB96259-1.0g
6-fluoro-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one
1190312-80-1 95%
1.0g
¥6397.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB96259-5.0g
6-fluoro-1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one
1190312-80-1 95%
5.0g
¥19192.0000 2025-04-12

Additional information on 6-Fluoro-5-aza-2-oxindole

Exploring the Potential of 6-Fluoro-5-aza-2-oxindole (CAS No. 1190312-80-1) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 6-Fluoro-5-aza-2-oxindole (CAS No. 1190312-80-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique fluoro and aza substitutions, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural similarity to biologically active oxindole derivatives, which are known for their diverse pharmacological properties.

The 6-Fluoro-5-aza-2-oxindole scaffold has shown promise in addressing some of the most pressing challenges in modern medicine, including the development of targeted therapies for complex diseases. Its molecular architecture allows for selective interactions with various biological targets, making it a valuable building block in medicinal chemistry. Recent studies have explored its potential in modulating key signaling pathways, with particular focus on its kinase inhibitory properties—a hot topic in cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the incorporation of both fluorine and nitrogen atoms in the oxindole core presents interesting opportunities for structure-activity relationship (SAR) studies. The fluoro substitution at the 6-position is known to influence the compound's electronic properties and metabolic stability, while the aza modification can significantly alter its binding affinity to biological targets. These features align well with current trends in drug design that emphasize the importance of fluorinated compounds and nitrogen-rich heterocycles.

The pharmaceutical industry's growing interest in 6-Fluoro-5-aza-2-oxindole is reflected in the increasing number of patent applications and research publications featuring this scaffold. Many researchers are investigating its potential as a privileged structure for developing small molecule inhibitors, particularly in areas such as protein-protein interaction modulation and enzyme inhibition. These applications are especially relevant in the context of personalized medicine and precision drug development—two of the most searched topics in contemporary pharmaceutical research.

Quality control and analytical characterization of 6-Fluoro-5-aza-2-oxindole (CAS No. 1190312-80-1) have become important discussion points in scientific forums. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity, addressing common concerns about compound characterization in drug development pipelines. These analytical aspects are crucial for researchers who frequently search for reliable reference standards and analytical methods for novel chemical entities.

In the context of green chemistry and sustainable pharmaceutical manufacturing, the synthesis of 6-Fluoro-5-aza-2-oxindole has attracted attention for its potential optimization using catalytic methods and flow chemistry techniques. These approaches align with the industry's growing emphasis on environmentally friendly synthesis and atom economy—topics that consistently rank high in searches related to modern chemical synthesis.

The versatility of the 6-Fluoro-5-aza-2-oxindole scaffold extends beyond traditional pharmaceutical applications. Recent explorations have investigated its potential in material science and agrochemical development, demonstrating the broad utility of this chemical framework. Such interdisciplinary applications are particularly appealing to researchers looking for multi-purpose chemical building blocks—a frequently searched term in chemical databases.

As research into 6-Fluoro-5-aza-2-oxindole continues to expand, the scientific community remains particularly interested in its structure-activity relationships and metabolic stability profiles. These characteristics are critical for addressing common challenges in drug development, such as oral bioavailability and drug-drug interactions—subjects that generate significant search traffic in pharmacological databases and discussion forums.

The future of 6-Fluoro-5-aza-2-oxindole research appears promising, with ongoing investigations exploring its potential in addressing unmet medical needs. Its unique combination of fluorine chemistry and heterocyclic diversity positions it as a compelling subject for both academic and industrial research, particularly in the context of developing next-generation therapeutics—a phrase that consistently trends in scientific literature searches and conference discussions.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.